5-(pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride
Overview
Description
5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride is an organic compound belonging to the class of heterocyclic compounds known as triazoles. It is a white crystalline solid with a molecular weight of 180.6 g/mol, and a melting point of 183-185 °C. 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride is used in a variety of scientific research applications, such as drug design, organic synthesis, and biochemistry.
Scientific Research Applications
5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride has a variety of scientific research applications. It is used in the design of drugs, as a reagent in organic synthesis, and in biochemistry. In drug design, it is used as a building block for the synthesis of drug candidates. In organic synthesis, it is used as a catalyst for the synthesis of heterocyclic compounds. In biochemistry, it is used as a ligand for the binding of metal ions, such as zinc and copper.
Mechanism of Action
The mechanism of action of 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride is not well understood. However, it is believed to involve the formation of hydrogen bonds between the triazole moiety and the metal ion, resulting in the formation of a stable complex. This complex then binds to other molecules, such as proteins or enzymes, resulting in the desired biochemical or physiological effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride are not well understood. However, it has been shown to inhibit the activity of certain enzymes, such as the enzyme responsible for the breakdown of the neurotransmitter serotonin. It has also been shown to inhibit the activity of certain proteins, such as the protein responsible for the production of the neurotransmitter dopamine.
Advantages and Limitations for Lab Experiments
5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively stable, making it suitable for use in long-term experiments. Additionally, it is soluble in a variety of solvents, making it easy to handle and store. However, it is also relatively expensive, making it unsuitable for large-scale experiments.
Future Directions
There are a number of potential future directions for 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride. One potential direction is to explore its use as a drug candidate for the treatment of various diseases. Additionally, further research could be done to explore its use as a catalyst for the synthesis of heterocyclic compounds. Finally, further research could be done to explore its use as a ligand for the binding of metal ions, such as zinc and copper.
Synthesis Methods
5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride can be synthesized from pyrrolidine and 1,2,3-triazole in a two-step process. In the first step, pyrrolidine is reacted with sodium azide to form 5-(pyrrolidin-3-yl)-1H-1,2,3-triazole. In the second step, this intermediate is reacted with hydrochloric acid to form the hydrochloride salt. The overall reaction is shown below:
Pyrrolidine + Sodium Azide → 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole
5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole + Hydrochloric Acid → 5-(Pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride involves the reaction of 3-(azidomethyl)pyrrolidine with propargyl chloride in the presence of a copper catalyst to form 5-(pyrrolidin-3-yl)-1H-1,2,3-triazole, which is then converted to the hydrochloride salt using hydrochloric acid.", "Starting Materials": [ "3-(azidomethyl)pyrrolidine", "propargyl chloride", "copper catalyst", "hydrochloric acid" ], "Reaction": [ "Add 3-(azidomethyl)pyrrolidine and propargyl chloride to a reaction flask", "Add a copper catalyst to the reaction flask", "Heat the reaction mixture to 80-100°C and stir for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Add hydrochloric acid to the extracted product to form the hydrochloride salt", "Filter and dry the product" ] } | |
CAS RN |
2219419-35-7 |
Product Name |
5-(pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride |
Molecular Formula |
C6H11ClN4 |
Molecular Weight |
174.6 |
Purity |
0 |
Origin of Product |
United States |
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